![molecular formula C16H25NO3 B6249182 tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate CAS No. 2411302-12-8](/img/no-structure.png)
tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate involves the reaction of tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate with a suitable reagent to introduce the tert-butyl group. The reaction is carried out under controlled conditions to ensure high yield and purity of the final product.", "Starting Materials": [ "3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylic acid", "tert-butyl alcohol", "coupling reagent", "base" ], "Reaction": [ "Step 1: Dissolve 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylic acid in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine (TEA) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours to allow for the formation of the intermediate tert-butyl ester.", "Step 4: Add tert-butyl alcohol to the reaction mixture and stir for several more hours to complete the reaction and form the final product, tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate.", "Step 5: Purify the product by column chromatography or recrystallization to obtain a pure sample of tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate." ] } | |
CAS RN |
2411302-12-8 |
Product Name |
tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate |
Molecular Formula |
C16H25NO3 |
Molecular Weight |
279.4 |
Purity |
95 |
Origin of Product |
United States |
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